1-(3-Fluorobenzyl)-3-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-3-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• InChI: InChI=1S/C20H21FN4O2S/c21-16-6-4-5-14(11-16)12-22-19(26)24-20(8-2-1-3-9-20)18-23-17(25-27-18)15-7-10-28-13-15/h4-7,10-11,13H,1-3,8-9,12H2,(H2,22,24,26)
• InChI Key: AMVPKMNXNQRYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CSC=C3)NC(=O)NCC4=CC(=CC=C4)F
• Molecular Formula: C20H21FN4O2S
• Molecular Weight: 400.5 g/mol

Description

1-(3-Fluorobenzyl)-3-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea is a novel compound that has attracted significant scientific attention due to its potential applications in the field of pharmaceutical research. This compound is known to possess several unique properties that make it an attractive candidate for further research and development. In

Scientific Research Applications

Antifungal and Antimicrobial Properties

Compounds structurally related to 1-(3-Fluorobenzyl)-3-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea have shown potential in antifungal and antimicrobial applications. For example, derivatives of 1,3,4-oxadiazole have been evaluated for their fungitoxic action against various pathogens, demonstrating significant antifungal activity (A. Mishra, S. Singh, A. Wahab, 2000). Furthermore, certain 1,3,4-oxadiazoles designed and synthesized for their anticonvulsant activities also contain pharmacophores for binding to benzodiazepine receptors, hinting at broader pharmaceutical applications beyond antifungal properties (A. Zarghi, S. Hamedi, Fatemeh Tootooni, et al., 2008).

Photodegradation Studies

The photodegradation of related urea compounds, including those with thiophene and fluorobenzyl groups, has been investigated, providing valuable insights into the stability and degradation pathways of these chemicals under light exposure. Such studies are crucial for understanding the environmental fate and safety profiles of these compounds (A. Moorman, D. C. Findak, H. Ku, 1985).

Electrochemistry and Chemiluminescence

The electrochemical behavior and electrogenerated chemiluminescence (ECL) of derivatives containing thiophene and benzothiadiazole groups have been explored for potential applications in sensors and imaging technologies. Such research demonstrates the differential reactivity of donor and acceptor groups within these molecules, which could be leveraged for developing novel diagnostic tools and materials (Mei Shen, J. Rodríguez‐López, Ju Huang, et al., 2010).